Cas no 625115-55-1 (Riociguat)

Riociguat structure
Riociguat structure
Product Name:Riociguat
CAS No:625115-55-1
MF:C20H19FN8O2
MW:422.415665864944
MDL:MFCD19443708
CID:68503
Update Time:2025-04-18

Riociguat Chemical and Physical Properties

Names and Identifiers

    • Riociguat
    • N-[4,6-Diamino-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-5-pyrimidinyl]-N-methylcarbamic acid methyl ester
    • Methyl (4,6-diaMino-2-(1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-yl)pyriMidin-5-yl)(Methyl)carbaMate
    • methyl N-[4,6-diamino-2-[1-[(2-fluorophenyl)methyl]pyrazolo[3,4-b]pyridin-3-yl]pyrimidin-5-yl]-N-methylcarbamate
    • Adempas
    • BAY 632521
    • BAY 63-2521
    • CHEBI:76018
    • Methyl N-(4,6-diamino-2-{1-((2-fluorophenyl)methyl)-1H-pyrazolo(3,4-b)pyridin-3-yl}pyrimidin-5-yl)-N-methylcarbamate
    • riociguatum
    • UNII-RU3FE2Y4XI
    • MDL: MFCD19443708
    • Inchi: 1S/C20H19FN8O2/c1-28(20(30)31-2)15-16(22)25-18(26-17(15)23)14-12-7-5-9-24-19(12)29(27-14)10-11-6-3-4-8-13(11)21/h3-9H,10H2,1-2H3,(H4,22,23,25,26)
    • InChI Key: WXXSNCNJFUAIDG-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CN1C2C(=CC=CN=2)C(C2N=C(C(=C(N)N=2)N(C(=O)OC)C)N)=N1

Computed Properties

  • Exact Mass: 422.16177
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6

Experimental Properties

  • Density: 1.51
  • Boiling Point: 567.2°C at 760 mmHg
  • PSA: 138.07

Riociguat Security Information

Riociguat Pricemore >>

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Riociguat Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:625115-55-1)Riociguat
Order Number:A857048
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:04
Price ($):392.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:625115-55-1)Riociguat
Order Number:sfd13900
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:625115-55-1)Riociguat
Order Number:LE7251;LE25930960
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:625115-55-1)Riociguat
A857048
Purity:99%
Quantity:5g
Price ($):392.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:625115-55-1)Riociguat
sfd13900
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email